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Compound of Interest

Compound Name: Cobalt(ll) acetylacetonate

Cat. No.: B1366596

Technical Support Center: Cobalt(ll)
Acetylacetonate

This guide provides essential safety information, troubleshooting protocols, and frequently
asked questions for the safe handling and storage of cobalt(ll) acetylacetonate. It is intended
for laboratory personnel, researchers, and professionals in drug development who may work
with this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with cobalt(ll) acetylacetonate?

Al: Cobalt(ll) acetylacetonate is a hazardous chemical. The primary hazards include:

Acute Toxicity: Harmful if swallowed.[1]
o Skin and Eye Irritation: Causes skin irritation and serious eye damage.[2][3][4]

e Sensitization: May cause an allergic skin reaction and may cause allergy or asthma
symptoms or breathing difficulties if inhaled.[1][3]

o Carcinogenicity: Cobalt compounds are suspected of causing cancer.[2][3]

e Reproductive Toxicity: May damage fertility or the unborn child.[3][5]
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e Moisture Sensitivity: The compound is sensitive to moisture.[2][3]

Q2: What personal protective equipment (PPE) is required when handling cobalt(ll)
acetylacetonate?

A2: Appropriate PPE must be worn at all times when handling this compound. This includes:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]
Chemical resistant gloves are recommended.[3]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[2] Handling should be done in a well-ventilated area, preferably in a chemical fume hood.[3]

Q3: What are the proper storage conditions for cobalt(ll) acetylacetonate?

A3: Cobalt(ll) acetylacetonate should be stored in a tightly closed container in a cool, dry, and
well-ventilated place.[2][3][4][5] It is moisture-sensitive and should be protected from exposure
to moist air or water.[2]

Q4: What materials are incompatible with cobalt(ll) acetylacetonate?

A4: Avoid contact with strong oxidizing agents, halogens, and strong acids.[2][6]
Q5: What should | do in case of a spill?

A5: In the event of a spill, you should:

» Evacuate personnel from the immediate area.

e Ensure adequate ventilation.

o Wear appropriate personal protective equipment (PPE) as outlined in Q2.
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e Avoid generating dust.[2]

o Carefully sweep or vacuum up the material and place it into a suitable, labeled disposal
container.[2]

o Clean the affected area thoroughly.
Q6: What are the first-aid measures for exposure to cobalt(ll) acetylacetonate?
AG:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately.[2][3]

» Skin Contact: Flush skin with plenty of water and soap.[3] Remove contaminated clothing
and shoes. Get medical aid if irritation develops or persists.[2]

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and get medical aid immediately.[2][3]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[2][3]

Troubleshooting Guides
Issue: The cobalt(ll) acetylacetonate has changed color or appears clumpy.

» Possible Cause: The material is moisture-sensitive.[2][3] Color change or clumping can
indicate exposure to moisture and potential degradation of the product.

e Solution:
o Ensure the container is always tightly sealed when not in use.
o Store the container in a desiccator or a dry box to minimize moisture exposure.

o If the material's integrity is in question, it is best to dispose of it according to your
institution's hazardous waste guidelines and use a fresh, unopened container for your
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experiment.
Issue: | am experiencing respiratory irritation when working with the powder.
o Possible Cause: Inhalation of the dust is known to cause respiratory tract irritation.[2]
e Solution:

o Always handle cobalt(ll) acetylacetonate powder in a certified chemical fume hood to
minimize inhalation exposure.[3]

o Ensure your respiratory protection is adequate. If irritation persists, you may need a higher
level of respiratory protection. Consult your institution's environmental health and safety
(EHS) department.

o If you feel unwell, move to fresh air immediately and seek medical attention.[2][3]

Quantitative Data Summary

While specific occupational exposure limits for cobalt(ll) acetylacetonate have not been
established, the limits for cobalt and its inorganic compounds are used as a guideline.
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Parameter Value Agency Notes

For cobalt and
ACGIH TLV (TWA) 0.02 mg/m3 (as Co) ACGIH inorganic compounds.

[3]

For cobalt metal dust

OSHA PEL (TWA) 0.1 mg/m3 (as Co) OSHA
and fume.[7][8]

For cobalt metal dust

NIOSH REL (TWA) 0.05 mg/m3 (as Co) NIOSH
and fume.[7][8]

Cobalt in urine at the
ACGIH BEI 15 pg/L ACGIH end of shift at the end

of the workweek.[4]

Melting Point 165-170 °C Not Applicable [9]

Store at room

Storage Temperature Cool, Dry Place Not Applicable
temperature.[2][5][10]

ACGIH TLV: American Conference of Governmental Industrial Hygienists Threshold Limit
Value; OSHA PEL: Occupational Safety and Health Administration Permissible Exposure Limit;
NIOSH REL: National Institute for Occupational Safety and Health Recommended Exposure
Limit; BEI: Biological Exposure Index; TWA: Time-Weighted Average.

Experimental Protocols

Detailed experimental protocols are highly specific to the research being conducted. It is
imperative to consult the specific experimental procedure you are following and to conduct a
thorough risk assessment before beginning any work. Always adhere to your institution's safety
guidelines.

Visual Workflow for Accidental Exposure

Below is a logical workflow for responding to an accidental exposure to cobalt(ll)
acetylacetonate.
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Accidental Exposure Occurs

Assess the Situation
(Type and Severity of Exposure)

Remove Victim from
Contaminated Area

Administer First Aid
(See FAQ Q6)

Seek Immediate
Medical Attention

y

Report Incident to Supervisor
and EHS Department

:

Decontaminate Area
(If Spill Occurred)

(Document the IncidenD

Click to download full resolution via product page

Caption: Workflow for Accidental Exposure Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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